Cas no 1014067-77-6 (1-benzyl-3-(benzyloxy)-N-(2-methylpropyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-benzyl-3-(benzyloxy)-N-(2-methylpropyl)-1H-pyrazole-4-carboxamide
• CAS No: 1014067-77-6
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 6278759
• PubChem ID: 16925620
• Update Time: 2024-01-14

1-benzyl-3-(benzyloxy)-N-(2-methylpropyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(benzyloxy)-N-(2-methylpropyl)-1H-pyrazole-4-carboxamide
• AKOS024644757
• 1-benzyl-3-(benzyloxy)-N-isobutyl-1H-pyrazole-4-carboxamide
• CCG-323325
• F2382-0407
• 1-benzyl-N-(2-methylpropyl)-3-phenylmethoxypyrazole-4-carboxamide
• 1014067-77-6

• Inchi： 1S/C22H25N3O2/c1-17(2)13-23-21(26)20-15-25(14-18-9-5-3-6-10-18)24-22(20)27-16-19-11-7-4-8-12-19/h3-12,15,17H,13-14,16H2,1-2H3,(H,23,26)
• InChI Key： IWSWJNCQOPJKJS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CN(CC2C=CC=CC=2)N=1)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 363.19467705g/mol
• Monoisotopic Mass: 363.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.2Ų